Cas no 53941-57-4 (L-Glutamic acid, 1-tetradecyl ester)
53941-57-4 structure
Product Name:L-Glutamic acid, 1-tetradecyl ester
CAS No:53941-57-4
MF:C19H36NO4
MW:342.493446350098
CID:356019
PubChem ID:71364964
Update Time:2025-04-19
L-Glutamic acid, 1-tetradecyl ester Chemical and Physical Properties
Names and Identifiers
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- L-Glutamic acid, 1-tetradecyl ester
- (4S)-4-amino-5-oxo-5-tetradecoxypentanoate
- DTXSID90788406
- 53941-57-4
- 1-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]tetradecane
-
- Inchi: 1S/C19H37NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-24-19(23)17(20)14-15-18(21)22/h17H,2-16,20H2,1H3,(H,21,22)/p-1/t17-/m0/s1
- InChI Key: XCDPWORVZXVRTG-KRWDZBQOSA-M
- SMILES: O(C([C@H](CCC(=O)[O-])N)=O)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 342.26458
- Monoisotopic Mass: 342.26443363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 92.45
L-Glutamic acid, 1-tetradecyl ester Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
53941-57-4 (L-Glutamic acid, 1-tetradecyl ester) Related Products
- 1499-55-4(H-Glu(OMe)-OH)
- 112471-82-6((2s)-2-Azaniumyl-5-cyclohexyloxy-5-oxopentanoate)
- 14487-45-7(DL-Glutamic Acid 5-Methyl Ester)
- 25456-76-2(H-D-Glu-OtBu)
- 16450-41-2(L-Glutamic acid,1,5-diethyl ester)
- 1119-33-1(H-Glu(OEt)-OH)
- 6384-08-3(L-Glutamic Acid 1-Methyl Ester)
- 15911-75-8(tert-butyl (2S)-2-aminopentanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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